Cas no 13093-65-7 (DL-4-Hydroxymandelonitrile)

• Product Name: DL-4-Hydroxymandelonitrile
• CAS No: 13093-65-7
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD00056685
• CID: 170320
• PubChem ID: 87570950
• Update Time: 2025-06-11

DL-4-Hydroxymandelonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a,4-dihydroxy-
• DL-4-Hydroxymandelonitrile
• <small>DL<small>-4-羟基扁桃腈
• 2-hydroxy-2-(4-hydroxyphenyl)acetonitrile
• DL-α,4-Dihydroxyphenylacetonitrile
• small>-4-Hydroxymandelonitrile
• Alpha-hydroxy 4-hydroxyphenylacetonitrile
• p-Hydroxymandelonitrile
• (S)-α,p-Dihydroxybenzeneacetonitrile
• (αS)-α,4-Dihydroxybenzeneacetonitrile
• (S)-2-(4-Hydroxyphenyl)-2-hydroxyacetonitrile
• SCHEMBL467691
• Q27102830
• HOOOPXDSCKBLFG-UHFFFAOYSA-N
• H0563
• Hydroxy(4-hydroxyphenyl)acetonitrile, AldrichCPR
• alpha,4-Dihydroxybenzeneacetonitrile
• hydroxy(4-hydroxyphenyl)acetonitrile
• SB84094
• Benzeneacetonitrile, alpha,4-dihydroxy-
• D90902
• DL-alpha,4-Dihydroxyphenylacetonitrile
• DTXSID20926975
• MFCD00056685
• C00650
• 6851-36-1
• 4-hydroxybenzaldehyde cyanonhydrin
• AKOS009158891
• CHEBI:18115
• CS-0444277
• 13093-65-7
• 4-Hydroxymandelonitrile
• para-Hydroxymandelonitrile
• AS-62213
• FT-0693818
• DB-230526
• a,4-Dihydroxybenzeneacetonitrile

• MDL： MFCD00056685
• Inchi： 1S/C8H7NO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,10-11H
• InChI Key： HOOOPXDSCKBLFG-UHFFFAOYSA-N
• SMILES： OC(C#N)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96.0 to 99.0 deg-C
• Boiling Point: 366.0±27.0 °C at 760 mmHg
• Flash Point: 175.1±23.7 °C
• Refractive Index: 1.613
• Solubility: Dissolution (34 g/l) (25 º C),
• PSA: 64.25000
• LogP: 0.94918
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

DL-4-Hydroxymandelonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on DL-4-Hydroxymandelonitrile

Comprehensive Guide to DL-4-Hydroxymandelonitrile (CAS No. 13093-65-7): Properties, Applications, and Research Insights

DL-4-Hydroxymandelonitrile (CAS No. 13093-65-7) is a versatile organic compound with significant relevance in synthetic chemistry, pharmaceuticals, and biochemical research. This hydroxylated mandelonitrile derivative is characterized by its unique molecular structure, featuring both hydroxyl and nitrile functional groups. As a racemic mixture (DL-form), it serves as a critical intermediate in the synthesis of chiral molecules, attracting attention from researchers exploring asymmetric catalysis and green chemistry applications.

The compound’s CAS registry number 13093-65-7 ensures precise identification in regulatory and commercial contexts. Recent trends highlight growing interest in DL-4-Hydroxymandelonitrile due to its potential role in sustainable synthesis and bio-based materials. For instance, its nitrile group enables participation in click chemistry reactions, a hotspot in drug discovery and polymer science. Researchers also investigate its utility in flavor and fragrance industries, where hydroxylated nitriles contribute to complex aroma profiles.

From a structural perspective, DL-4-Hydroxymandelonitrile exhibits intriguing physicochemical properties. Its hydroxyl group enhances solubility in polar solvents, while the nitrile moiety offers reactivity for nucleophilic additions or cyclization reactions. These traits make it valuable for designing pharmaceutical intermediates, particularly in antihypertensive or antimicrobial agent synthesis. Notably, its chiral resolution potential aligns with the pharmaceutical industry’s demand for enantiopure compounds.

In the context of user search trends, queries often focus on "DL-4-Hydroxymandelonitrile synthesis," "CAS 13093-65-7 safety data," and "applications in medicinal chemistry." Addressing these, recent studies emphasize solvent-free catalytic methods to produce DL-4-Hydroxymandelonitrile, reducing environmental impact. Additionally, its metabolic pathways in plants (e.g., cyanogenic glycoside biosynthesis) resonate with natural product researchers exploring plant defense mechanisms.

Quality control of CAS No. 13093-65-7 involves rigorous HPLC/GC analysis to ensure purity, a key concern for industrial buyers. Suppliers increasingly highlight REACH compliance and ISO certification to meet regulatory standards. Meanwhile, computational chemists leverage molecular docking simulations to predict its interactions in enzymatic systems, bridging gaps between theoretical and applied science.

Looking ahead, DL-4-Hydroxymandelonitrile is poised to play a pivotal role in biocatalysis and smart material development. Innovations like enzyme immobilization techniques or nanostructured catalysts could unlock new efficiencies in its utilization. As industries prioritize carbon-neutral processes, this compound’s derivatization potential positions it as a candidate for green industrial chemistry advancements.